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Compound of Interest

Compound Name: PCI-34051

Cat. No.: B1684145

Essential Safety and Handling Guide for PCI-
34051

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for the handling
of PCI-34051, a potent and selective histone deacetylase 8 (HDACS) inhibitor. Adherence to
these procedures is critical to ensure personnel safety and maintain experimental integrity.

Hazard Identification and Safety Data Summary

PCI-34051 is a bioactive compound with potential health hazards that are not yet fully
characterized. Therefore, it should be handled with the utmost care as a potentially hazardous
substance. The following table summarizes key safety information.
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Parameter Value Source

N-Hydroxy-1-[(4-
Chemical Name methoxyphenyl)methyl]-1H- [1112]
indole-6-carboxamide

CAS Number 950762-95-5 [11[3]
Molecular Formula C17H16N203 [11[3]
Molecular Weight 296.32 g/mol [11[3]
Appearance Crystalline solid [2]

Acute Toxicity, oral (Category
4), Skin Corrosion/Irritation
(Category 2), Serious eye
damage/eye irritation

Known Hazards . [4]
(Category 2), Reproductive
Toxicity (Category 1B), Specific
Target Organ Toxicity, repeated

exposure (Category 1)

Soluble in DMSO (up to 100
N mM) and 1leq. NaOH (up to 20
Solubility ) ) [5]
mM). Sparingly soluble in

agueous buffers.

Storage Temperature -20°C [1][3]

Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling PCI-34051 in any form (solid or in
solution).

o Eye Protection: Chemical safety goggles are required.

o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Inspect gloves for any tears or
punctures before use.

o Body Protection: A lab coat must be worn at all times.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.tocris.com/products/pci-34051_4643
https://cdn.caymanchem.com/cdn/insert/10444.pdf
https://www.tocris.com/products/pci-34051_4643
https://www.caymanchem.com/product/10444/pci-34051
https://www.tocris.com/products/pci-34051_4643
https://www.caymanchem.com/product/10444/pci-34051
https://www.tocris.com/products/pci-34051_4643
https://www.caymanchem.com/product/10444/pci-34051
https://cdn.caymanchem.com/cdn/insert/10444.pdf
https://documents.tocris.com/pdfs/tocris_msds/7844_sds.pdf?1672911462
https://hellobio.com/pci-34051.html
https://www.tocris.com/products/pci-34051_4643
https://www.caymanchem.com/product/10444/pci-34051
https://www.benchchem.com/product/b1684145?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Respiratory Protection: For operations that may generate dust or aerosols (e.g., weighing,
preparing stock solutions), a properly fitted respirator or the use of a chemical fume hood is
necessary.

Step-by-Step Handling Procedures
Receiving and Storage

» Upon receipt, visually inspect the container for any damage or leaks.
 Verify that the product name and CAS number on the label match the order.
» Store the container upright in a designated, labeled, and well-ventilated area at -20°C.[1][3]

» Restrict access to authorized personnel only.

Preparation of Stock Solutions

Note: All manipulations of the solid compound should be performed in a chemical fume hood to
avoid inhalation of dust.

Allow the vial of PCI-34051 to equilibrate to room temperature before opening to prevent
condensation.

o Carefully open the vial in a chemical fume hood.
o Weigh the desired amount of the solid.

o To prepare a stock solution, dissolve the solid in an appropriate solvent such as DMSO.[5]
For example, to make a 10 mM stock solution, dissolve 2.96 mg of PCI-34051 in 1 mL of
DMSO.

o Cap the vial tightly and vortex until the solid is completely dissolved.

o Label the vial with the compound name, concentration, solvent, date of preparation, and your
initials.

o Store stock solutions at -20°C.[5] It is recommended to prepare and use solutions on the
same day if possible.[5]
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Use in Experiments

e When diluting the stock solution, work in a chemical fume hood.
e Avoid direct contact with the solution.

o After use, decontaminate all surfaces and equipment that came into contact with the
compound.

Spill Response
In the event of a spill, follow these procedures immediately:
o Evacuate: Alert others in the immediate area and evacuate non-essential personnel.

o Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash
down.

» Contain: For a small liquid spill, cover with an absorbent material (e.g., chemical absorbent
pads or vermiculite), starting from the outside and working inwards. For a solid spill, gently
cover with a damp paper towel to avoid raising dust.

e Neutralize/Clean: There are no specific neutralizing agents for PCI-34051. After absorption,
carefully scoop the material into a labeled, sealable waste container.

o Decontaminate: Clean the spill area with a detergent solution, followed by a rinse with water.

o Dispose: All contaminated materials (absorbent, gloves, etc.) must be disposed of as
hazardous chemical waste.

o Report: Report the spill to your laboratory supervisor or safety officer.

Waste Disposal

All waste contaminated with PCI-34051, including unused solutions, empty vials, and
contaminated labware, must be disposed of as hazardous chemical waste.

o Collect all solid and liquid waste in separate, clearly labeled, and sealed containers.
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o Follow your institution's guidelines for hazardous waste disposal. Do not pour PCI-34051
waste down the drain.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key stages and safety considerations when working with
PCI-34051.
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Caption: Workflow for the safe handling of PCI-34051 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

